N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)acetamide
• InChI: InChI=1S/C15H15FN4OS/c16-12-1-3-13(4-2-12)22-11-14(21)17-7-8-19-9-10-20-15(19)5-6-18-20/h1-6,9-10H,7-8,11H2,(H,17,21)
• InChI Key: AUJNEUSGLKCPRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCC(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C15H15FN4OS
• Molecular Weight: 318.4 g/mol

Description

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide, also known as FIPI, is a small molecule inhibitor that has gained attention in the scientific community for its potential therapeutic applications. FIPI is a phospholipase D (PLD) inhibitor that has been shown to have promising results in various scientific studies.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has explored the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes, demonstrating significant antioxidant activity. For instance, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives were studied for their antioxidant activity through various in vitro assays, indicating that these complexes present significant antioxidant potential (Chkirate et al., 2019).

Heterocycles in Pest Control

Further research into the synthesis of heterocycles, such as pyrrole, pyridine, and triazoles, incorporating a thiadiazole moiety, has been conducted to evaluate their insecticidal properties. These studies aim to develop innovative chemical agents for pest control, showcasing the utility of these compounds in agricultural science (Fadda et al., 2017).

Antipsychotic Potential

Research on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols has uncovered a series of novel potential antipsychotic agents that, unlike clinically available antipsychotic drugs, do not interact with dopamine receptors. This suggests a different mechanism of action for antipsychotic-like profiles in behavioral animal tests, highlighting the medicinal chemistry applications of such compounds (Wise et al., 1987).

Antimicrobial and Molecular Docking Studies

The synthesis of pyrazole-imidazole-triazole hybrids and their evaluation for antimicrobial activity, along with molecular docking studies, illustrates the potential of these compounds in the development of new antimicrobial agents. One compound demonstrated exceptional potency against A. niger, surpassing the reference drug Fluconazole, which underlines the therapeutic applications of these hybrids in treating infections (Punia et al., 2021).

Fluorogenic Dyes and Oxidative Processes

Studies on the oxidation of 4-arylidene-2-methyl-1H-imidazol-5(4H)-ones have led to the synthesis of compounds that exhibit significant bathochromic shifts in their absorption and emission spectra. This suggests potential applications of these compounds as fluorogenic dyes, contributing to the field of material sciences and photophysics (Zaitseva et al., 2020).

Mechanism of Action

Indole derivatives, for example, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It has become an important synthon in the development of new drugs .